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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531 Get Quote

An In-depth Technical Guide on the Physical Properties of n-Butyl Heptanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Butyl heptanoate (C₁₁H₂₂O₂) is an ester recognized for its characteristic fruity aroma, finding

applications in the flavor, fragrance, and cosmetic industries. A thorough understanding of its

physical properties is paramount for its application in scientific research, formulation

development, and quality control. This technical guide provides a comprehensive overview of

the key physical characteristics of n-butyl heptanoate, complete with experimental

methodologies and structured data for ease of reference.

Core Physical Properties
The physical properties of n-butyl heptanoate are crucial for predicting its behavior in various

applications, from solvent compatibility to thermal stability. Below is a summary of its principal

physical constants.
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Property Value Units Conditions Reference(s)

Molecular Weight 186.29 g/mol - [1][2]

Density 0.863 g/mL at 25 °C [1][3]

0.8555 g/mL at 20 °C

Boiling Point 226 °C at 760 mmHg [3]

226.20 °C at 760 mmHg [1][4]

Melting Point -67.5 °C - [1][3]

-68.4 °C - [4]

Refractive Index 1.421 - at 20 °C (D-line) [3]

1.4228 - at 20 °C [5]

Solubility in

Water
10.87 mg/L

at 25 °C

(estimated)
[1]

Insoluble - - [1]

Solubility in

Organic Solvents
Soluble -

most organic

solvents
[2][4]

Vapor Pressure 0.090 mmHg at 25 °C [1]

Flash Point 188.00 °F (86.67 °C) TCC [1]

Appearance Colorless liquid - - [3]

Odor
Fruity, green,

herbaceous
- - [1][3]

Experimental Protocols
Accurate determination of physical properties relies on standardized experimental procedures.

The following sections detail the methodologies for measuring the key physical constants of n-

butyl heptanoate.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for its determination is

distillation.

Methodology: Simple Distillation

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a collection flask.

Sample Preparation: A sample of n-butyl heptanoate (approximately one-third of the flask's

volume) and a few boiling chips are added to the round-bottom flask to ensure smooth

boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb before entering the condenser.

Temperature Reading: The temperature is recorded when it stabilizes, indicating that the

vapor and liquid are in equilibrium. This stable temperature is the boiling point of the

substance at the recorded atmospheric pressure.

Condensation and Collection: The vapor then passes into the condenser, where it cools and

liquefies, and the resulting distillate is collected in the receiving flask.

Determination of Density
Density is the mass per unit volume of a substance. For a liquid like n-butyl heptanoate, a

pycnometer or a graduated cylinder and balance can be used for an accurate measurement.

Methodology: Using a Graduated Cylinder and Balance

Mass of Empty Cylinder: The mass of a clean, dry graduated cylinder is accurately measured

using an analytical balance.

Volume of Sample: A known volume of n-butyl heptanoate is carefully transferred into the

graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Cylinder and Sample: The total mass of the graduated cylinder containing the n-

butyl heptanoate is measured.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1580531?utm_src=pdf-body
https://www.benchchem.com/product/b1580531?utm_src=pdf-body
https://www.benchchem.com/product/b1580531?utm_src=pdf-body
https://www.benchchem.com/product/b1580531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: The mass of the n-butyl heptanoate is determined by subtracting the mass of

the empty cylinder from the total mass. The density is then calculated by dividing the mass of

the sample by its volume.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used for identification and purity

assessment.

Methodology: Using an Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of n-butyl heptanoate are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is taken is also recorded, as the refractive index is temperature-

dependent.

Determination of Melting Point
For substances that are solid at room temperature, the melting point is a key physical property.

As n-butyl heptanoate is a liquid at room temperature, this protocol describes the

determination of its freezing point, which is thermodynamically equivalent to its melting point.

Methodology: Cooling Curve

Sample Preparation: A sample of liquid n-butyl heptanoate is placed in a test tube.

Cooling: The test tube is immersed in a cooling bath (e.g., an ice-salt mixture).
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Temperature Monitoring: A thermometer is placed in the sample, and the temperature is

recorded at regular intervals as the substance cools and freezes.

Data Analysis: A graph of temperature versus time is plotted. The freezing point is the

temperature at which the temperature remains constant while the substance is freezing (the

plateau on the cooling curve).

Determination of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous

solution.

Methodology: Qualitative Solubility Test

Sample and Solvent: A small, measured amount of n-butyl heptanoate (e.g., 0.1 mL) is

added to a test tube containing a specific volume of the solvent (e.g., 1 mL of water or an

organic solvent).

Mixing: The test tube is agitated to ensure thorough mixing of the two components.

Observation: The mixture is observed to determine if the n-butyl heptanoate has dissolved.

If a single, clear phase is formed, the substance is considered soluble. If two distinct layers

remain or the mixture is cloudy, it is considered insoluble or partially soluble. This process is

repeated with various solvents to determine its solubility profile.

Mandatory Visualization
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of n-butyl heptanoate.
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Sample Preparation & Initial Observation

Quantitative Measurements

Data Analysis & Reporting

Obtain Pure n-Butyl Heptanoate Sample

Observe Physical State (Liquid) and Odor (Fruity)

Determine Boiling Point (Distillation) Measure Density (Pycnometer/Graduated Cylinder) Measure Refractive Index (Refractometer) Determine Melting/Freezing Point (Cooling Curve) Test Solubility (Water & Organic Solvents)

Record All Quantitative Data

Compare with Literature Values

Compile Technical Data Sheet

Click to download full resolution via product page

Caption: Workflow for Determining Physical Properties of n-Butyl Heptanoate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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